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Compound of Interest

Compound Name: Triethylgermanium chloride

Cat. No.: B1583768 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Triethylgermanium chloride, an organogermanium compound, is a versatile reagent in

chemical synthesis and holds potential for applications in materials science and drug

development. This guide provides a comprehensive overview of its synonyms, alternative

names, chemical properties, and key experimental protocols.

Synonyms and Alternative Names
To facilitate comprehensive literature searches and unambiguous identification, a list of

synonyms and alternative names for triethylgermanium chloride is provided below.
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Name Type Name Citation

Common Name Triethylgermanium chloride [1][2]

IUPAC Name Chloro(triethyl)germane [2]

Alternative Names Chlorotriethylgermane [2]

Triethylchlorogermane [2]

Triethylgermyl chloride [1]

Germane, chlorotriethyl- [1]

CAS Number 994-28-5 [1][2]

EC Number 213-614-0 [3]

MDL Number MFCD00013591 [4]

Chemical and Physical Properties
A summary of the key chemical and physical properties of triethylgermanium chloride is

presented in the table below. This data is essential for handling, storage, and application of the

compound.

Property Value Citation

Molecular Formula C₆H₁₅ClGe [1]

Molecular Weight 195.28 g/mol [3]

Appearance Colorless liquid [1]

Boiling Point 173 °C (lit.) [5]

Density 1.175 g/mL at 25 °C (lit.) [5]

Refractive Index (n20/D) 1.459 (lit.) [5]

Solubility
Insoluble in water. Soluble in

organic solvents.
[1]
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Experimental Protocols
Synthesis of Triethylgermanium Chloride
A common method for the synthesis of triethylgermanium chloride involves the reaction of

germanium tetrachloride with a Grignard reagent, such as ethylmagnesium bromide.[6]

Reaction: GeCl₄ + 3 C₂H₅MgBr → (C₂H₅)₃GeCl + 3 MgBrCl

Procedure:

Preparation of Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux

condenser, a dropping funnel, and a magnetic stirrer, prepare ethylmagnesium bromide from

magnesium turnings and ethyl bromide in anhydrous diethyl ether under an inert atmosphere

(e.g., nitrogen or argon).[7]

Reaction with Germanium Tetrachloride: To the freshly prepared Grignard reagent, slowly

add a solution of germanium tetrachloride in anhydrous diethyl ether from the dropping

funnel. The reaction is exothermic and should be controlled by external cooling if necessary.

[6]

Reaction Work-up: After the addition is complete, the reaction mixture is typically stirred for

an additional period to ensure complete reaction. The reaction is then quenched by the slow

addition of a saturated aqueous solution of ammonium chloride.

Extraction: The organic layer is separated, and the aqueous layer is extracted with diethyl

ether. The combined organic extracts are washed with brine and dried over an anhydrous

drying agent (e.g., magnesium sulfate or sodium sulfate).

Purification: The solvent is removed by rotary evaporation. The crude triethylgermanium
chloride is then purified by fractional distillation under atmospheric or reduced pressure.[5]

[8][9] The fraction boiling at approximately 173 °C is collected.[5]

Purification by Fractional Distillation
Fractional distillation is a crucial step to obtain high-purity triethylgermanium chloride,

especially to separate it from any unreacted starting materials or byproducts.[8][9]
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Apparatus: A standard fractional distillation setup is used, including a heating mantle, a

distillation flask, a fractionating column (e.g., Vigreux column), a condenser, a receiving flask,

and a thermometer.

Procedure:

The crude triethylgermanium chloride is placed in the distillation flask with a few boiling

chips.

The apparatus is assembled, ensuring all joints are properly sealed.

The mixture is heated gently. The vapor will rise through the fractionating column, and the

component with the lower boiling point will preferentially move up the column.

The temperature at the top of the column should be monitored. The fraction that distills at a

constant temperature corresponding to the boiling point of triethylgermanium chloride (173

°C) is collected in the receiving flask.[5]

Spectroscopic Data
¹H and ¹³C NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for the structural

elucidation of triethylgermanium chloride. The expected chemical shifts are summarized

below.

Nucleus
Chemical Shift

(ppm)
Multiplicity Assignment Citation

¹H NMR ~1.3 Quartet -CH₂- [2]

~1.1 Triplet -CH₃ [2]

¹³C NMR ~13 Singlet -CH₂- [2]

~9 Singlet -CH₃ [2]

Note: The exact chemical shifts may vary slightly depending on the solvent and other

experimental conditions.
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Chemical Reactivity and Applications
Triethylgermanium chloride is a key precursor in organogermanium chemistry.[1] Its reactivity

is primarily centered around the germanium-chlorine bond, which is susceptible to nucleophilic

attack.

Reaction with Nucleophiles
Triethylgermanium chloride readily reacts with various nucleophiles, leading to the

substitution of the chlorine atom. This reactivity is fundamental to the synthesis of a wide range

of triethylgermanium derivatives.

Triethylgermanium Chloride
(Et₃GeCl)

Et₃Ge-Nu + Nu⁻

Nucleophile (Nu⁻)

Cl⁻

Click to download full resolution via product page

Caption: General scheme of nucleophilic substitution at the germanium center of

triethylgermanium chloride.

Synthesis of Triethylgermanium Hydride
Triethylgermanium chloride can be reduced to triethylgermanium hydride, a useful reducing

agent in organic synthesis, using reducing agents like lithium aluminum hydride (LiAlH₄).
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Triethylgermanium Chloride
(Et₃GeCl)

Triethylgermanium Hydride
(Et₃GeH)

 1. LiAlH₄

 2. Workup

LiAlH₄

LiCl + AlCl₃
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Caption: Synthesis of triethylgermanium hydride from triethylgermanium chloride via

reduction.

Applications in Materials Science
Triethylgermanium chloride serves as a precursor for the deposition of germanium-

containing thin films and nanomaterials, which are of interest in the semiconductor industry.[1]

[10]

Conclusion
This technical guide has provided a detailed overview of triethylgermanium chloride,

encompassing its nomenclature, physicochemical properties, synthetic and purification

protocols, and key reactions. The information presented herein is intended to be a valuable

resource for researchers and professionals working with this important organogermanium

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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